Cas no 1334494-02-8 (Morpholin-4-yl-(3-pyrrolidin-2-yl-isoxazol-4-yl)-methanone)

• Product Name: Morpholin-4-yl-(3-pyrrolidin-2-yl-isoxazol-4-yl)-methanone
• CAS No: 1334494-02-8
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• CID: 5158997
• Update Time: 2025-05-25

Morpholin-4-yl-(3-pyrrolidin-2-yl-isoxazol-4-yl)-methanone Chemical and Physical Properties

Names and Identifiers

• Morpholino(3-(pyrrolidin-2-yl)isoxazol-4-yl)methanone
• Morpholin-4-yl-(3-pyrrolidin-2-yl-isoxazol-4-yl)-methanone
• Methanone, 4-morpholinyl[3-(2-pyrrolidinyl)-4-isoxazolyl]-

• Inchi： 1S/C12H17N3O3/c16-12(15-4-6-17-7-5-15)9-8-18-14-11(9)10-2-1-3-13-10/h8,10,13H,1-7H2
• InChI Key： DTBYPQMIWJMSFW-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2=CON=C2C2CCCN2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• XLogP3: -0.6
• Topological Polar Surface Area: 67.6

Additional information on Morpholin-4-yl-(3-pyrrolidin-2-yl-isoxazol-4-yl)-methanone

Professional Introduction to Morpholin-4-yl-(3-pyrrolidin-2-yl-isoxazol-4-yl)-methanone (CAS No. 1334494-02-8)

Morpholin-4-yl-(3-pyrrolidin-2-yl-isoxazol-4-yl)-methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1334494-02-8, represents a convergence of multiple chemical moieties that contribute to its potential biological activity. The presence of the morpholine and pyrrolidine rings, coupled with an isoxazole core, suggests a rich structural framework that may interact with various biological targets.

The Morpholin-4-yl-(3-pyrrolidin-2-yl-isoxazol-4-yl)-methanone structure is particularly intriguing due to its potential pharmacological properties. The morpholine ring, known for its stability and ability to form hydrogen bonds, often enhances the solubility and bioavailability of pharmaceutical compounds. In contrast, the pyrrolidine moiety is frequently found in bioactive molecules, contributing to their binding affinity and selectivity. The isoxazole ring, characterized by its three-membered heterocyclic structure, is a common feature in drug candidates, exhibiting diverse biological activities ranging from antimicrobial to anti-inflammatory effects.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional scaffolds in drug design. The Morpholin-4-yl-(3-pyrrolidin-2-yl-isoxazol-4-yl)-methanone compound exemplifies this trend by integrating multiple pharmacophoric elements into a single molecule. This design approach has been shown to improve drug-like properties such as metabolic stability, cell permeability, and target interaction. The compound’s structure suggests that it may exhibit inhibitory activity against enzymes or receptors involved in critical biological pathways.

In the context of current research, the isoxazole moiety has been extensively studied for its role in modulating various therapeutic targets. For instance, derivatives of isoxazole have demonstrated efficacy in treating neurological disorders by interacting with neurotransmitter receptors. Similarly, the Morpholin-4-yl group may contribute to the compound’s ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) therapies. The combination of these features makes Morpholin-4-yl-(3-pyrrolidin-2-yl-isoxazol-4-yl)-methanone a compound of great interest for further investigation.

The pyrrolidine component of the molecule adds another layer of complexity, as this scaffold is frequently associated with bioactive compounds targetingGPCR (G-protein coupled receptors). GPCRs are integral membrane proteins that play a crucial role in cellular communication and are implicated in numerous diseases. By incorporating a pyrrolidine ring, the compound may exhibit selective binding to specific GPCRs, thereby minimizing off-target effects. This specificity is essential for developing drugs with high efficacy and low toxicity.

From a synthetic chemistry perspective, the preparation of Morpholin-4-yl-(3-pyrrolidin-2-yl-isoxazol-4-yl)-methanone involves multi-step reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the formation of the isoxazole core through cycloaddition reactions such as 1,3-dipolar cycloaddition between nitrile oxides and alkenes. Subsequent functionalization steps introduce the morpholine and pyrrolidine moieties via nucleophilic substitution or condensation reactions.

The introduction of the morpholine group often requires protecting group strategies to prevent unwanted side reactions during synthesis. Once the core structure is established, deprotection steps are employed to reveal the final product. The use of modern synthetic techniques such as flow chemistry and transition-metal-catalyzed reactions has improved the efficiency and scalability of producing complex molecules like Morpholin-4-ylyl-(3-pyrrolidin2-yliisoxazol4-yli)methanone.

Evaluation of the compound’s biological activity typically involves in vitro assays designed to assess its interaction with target proteins or enzymes. High-throughput screening (HTS) platforms are often employed to rapidly test large libraries of compounds for activity against disease-relevant targets. Preliminary results suggest that Morpholin-ylyl(3-pyrrolidinyliisoxazol-yli)methanone may exhibit inhibitory effects on certain kinases or proteases, making it a potential lead compound for further optimization.

The pharmacokinetic properties of any drug candidate are critical determinants of its clinical success. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) must be carefully evaluated before advancing a compound into clinical trials. Computational modeling techniques have become increasingly valuable in predicting these properties early in the drug discovery process. By leveraging molecular dynamics simulations and quantum mechanics calculations, researchers can gain insights into how Morpholin-ylyl(3-pyrrolidinyliisoxazol-yli)methanone behaves within biological systems.

In conclusion,Morpholin-ylyl(3-pyrrolidinyliisoxazol-yli)methanone (CAS No. 1334494028) represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The integration of multiple pharmacophoric elements into this molecule underscores the importance of innovative drug design strategies in addressing complex diseases. As research continues to uncover new therapeutic targets and mechanisms,Morpholin-ylyl(3-pyrrolidinyliisoxazol-yli)methanone may serve as a valuable scaffold for developing next-generation therapeutics.